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Compound of Interest

Compound Name: 4'-Hydroxy Flurbiprofen-d3

CAS No.: 1189694-02-7

Cat. No.: B563163

Get Quote

Executive Summary
4'-Hydroxy Flurbiprofen-d3 (CAS: 1189694-02-7) is the stable isotope-labeled analog of the

primary oxidative metabolite of Flurbiprofen. It serves as the critical Internal Standard (IS) for

the quantitative analysis of Flurbiprofen and its metabolites in biological matrices using LC-

MS/MS.

The accurate quantification of 4'-hydroxy flurbiprofen is essential for phenotyping CYP2C9

activity, as the hydroxylation at the 4'-position is the rate-limiting metabolic step governed by

this enzyme. This guide details a high-fidelity synthetic route incorporating a deuterium label (

) at the

-methyl position, ensuring isotopic stability and minimal kinetic isotope effects during
chromatographic elution.
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Property Detail

Chemical Name
3,3,3-trideuterio-2-[3-fluoro-4-(4-

hydroxyphenyl)phenyl]propanoic acid

Molecular Formula

Molecular Weight 263.28 g/mol

Isotopic Label

on the

-methyl group (

)

Core Scaffold 2-Fluoro-biphenyl propionic acid

Metabolic Target CYP2C9-mediated 4'-hydroxylation

Why -Methyl-d3 Labeling?
Labeling the

-methyl group is superior to ring deuteration for two reasons:

Metabolic Stability: The

-methyl group is not the primary site of metabolism (which is the 4'-phenyl ring), reducing the
risk of label loss during bioanalysis.

Synthetic Accessibility: It allows for the late-stage introduction of the isotope via alkylation

with Iodomethane-d3 (

), maximizing the yield of the expensive isotopic reagent.

Retrosynthetic Analysis
The synthesis is designed to assemble the biphenyl core first, followed by the construction of

the propionic acid side chain. The final steps involve the introduction of the deuterium label and

the deprotection of the hydroxyl group.
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Strategic Disconnections:

C-C Bond Formation (Biphenyl Core): Suzuki-Miyaura coupling between a fluorinated phenyl

halide and a protected hydroxyphenyl boronic acid.

Side Chain Construction: Transformation of an aryl bromide to an aryl acetic acid.

Isotope Incorporation:

-Alkylation of the aryl acetate ester using

.

Deprotection: Simultaneous or stepwise cleavage of the ester and ether protecting groups.

Figure 1: Retrosynthetic Strategy for 4'-Hydroxy Flurbiprofen-d3
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Detailed Synthesis Protocol
Step 1: Assembly of the Biphenyl Core
Objective: Synthesize 4'-Methoxy-2-fluoro-4-bromobiphenyl.

Reagents: 4-Bromo-1-iodo-2-fluorobenzene (1.0 eq), 4-Methoxyphenylboronic acid (1.1 eq),

(0.05 eq),

(2.0 eq).

Solvent: Toluene/Ethanol/Water (4:1:1).

Protocol:
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Charge a reaction vessel with the aryl iodide and boronic acid.

Degas the solvent mixture with argon for 15 minutes.

Add the catalyst (

) and base (

).

Heat to reflux (90°C) for 12 hours under inert atmosphere.

Workup: Cool, dilute with EtOAc, wash with brine. Dry over

and concentrate.

Purification: Silica gel chromatography (Hexanes/EtOAc 95:5).

Yield: Expect ~85% as a white solid.

Step 2: Synthesis of the Aryl Acetic Acid Intermediate
Objective: Convert the aryl bromide to 2-(2-Fluoro-4'-methoxybiphenyl-4-yl)acetic acid.

Method: Pd-catalyzed malonate coupling followed by decarboxylation (superior to Grignard

for functional group tolerance).

Reagents: Diethyl malonate,

,

, XPhos.

Protocol:

Couple the Step 1 product with diethyl malonate in dioxane at 100°C.

Hydrolyze the resulting malonate ester using NaOH (aq) at reflux to effect decarboxylation.

Acidify to pH 2 to precipitate the aryl acetic acid.
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Recrystallize from Toluene/Heptane.

Step 3: Isotopic Labeling ( -Methylation)
Objective: Introduce the

group to form the propionic acid skeleton.

Reagents: Methanol (for esterification),

, LDA (Lithium Diisopropylamide), Iodomethane-d3 (

, >99.5 atom % D).

Protocol:

Esterification: Reflux the aryl acetic acid in Methanol with catalytic

to form the methyl ester. Isolate the ester.

Alkylation:

Dissolve the methyl ester in anhydrous THF and cool to -78°C.

Add LDA (1.1 eq) dropwise over 20 minutes. Stir for 30 minutes to generate the enolate.

Add Iodomethane-d3 (1.2 eq) dissolved in THF dropwise.

Allow the reaction to warm slowly to 0°C over 2 hours.

Quench: Add saturated

. Extract with ether.

Note: This step creates the chiral center. The product will be a racemic mixture of the

deuterated methyl ester.

Step 4: Global Deprotection
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Objective: Remove the methyl ester and the phenolic methyl ether to yield 4'-Hydroxy
Flurbiprofen-d3.

Reagents: Boron Tribromide (

) in

.

Protocol:

Dissolve the Step 3 intermediate in dry

at -78°C.

Add

(1M in DCM, 4.0 eq) dropwise.

will cleave both the methyl ether (to -OH) and hydrolyze the methyl ester (to -COOH) under
vigorous conditions, or a stepwise approach can be used (LiOH hydrolysis first, then

).

Recommendation: Use LiOH/THF/Water first to hydrolyze the ester (room temp, 4h).

Isolate the acid. Then treat with

(2 eq) at 0°C to deprotect the phenol. This prevents side reactions.

Quench: Carefully add ice water.

Extraction: Extract into EtOAc. The product is amphiphilic; pH adjustment to ~4.5 may

maximize recovery.

Purification and Characterization
Purification Strategy
Since the final product serves as an analytical standard, purity >98% is required.

Semi-Preparative HPLC:
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Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5µm, 250 x 10 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 30% B to 80% B over 20 minutes.

Recrystallization: If HPLC is unavailable, recrystallize from Acetone/Hexane.

Validation Parameters
All batches must be validated against the following criteria:

Test Method Acceptance Criteria

Chemical Purity HPLC-UV (254 nm) > 98.0%

Isotopic Enrichment

HRMS or ngcontent-ng-

c1352109670="" _nghost-ng-

c1270319359="" class="inline

ng-star-inserted">

-NMR

> 99.0% isotopic purity (d0 <

0.5%)

Structure Confirmation
-NMR (DMSO-

)

Absence of

-methyl doublet (replaced by

singlet/silent). Presence of

phenolic -OH.[1][2][3]

Mass Analysis LC-MS (ESI-) = 262.1 (approx). Shift of +3

Da vs native.

Metabolic Context & Application
Understanding the biological context ensures the standard is used correctly in assays.
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Figure 2: CYP2C9-mediated Metabolism and IS Application
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[4][5][6] Experimental Usage:

Stock Solution: Dissolve in DMSO (up to 25 mg/mL). Store at -80°C.

Working Solution: Dilute in Methanol/Water (50:50) for spiking into plasma samples.[7]

Mass Spec Transition: Monitor the transition corresponding to the loss of the deuterated

carboxyl moiety if performing decarboxylation studies, or standard MRM transitions.

Native: 259.1

195.0 (approx)

d3-Standard: 262.1

198.0 (Mass shift retained in fragment).
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Product Data: PubChem Compound Summary for 4'-Hydroxy Flurbiprofen-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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